Cas no 134127-45-0 (bicyclo2.2.1heptan-1-ylmethanesulfonyl chloride)

• Product name: bicyclo2.2.1heptan-1-ylmethanesulfonyl chloride
• CAS No: 134127-45-0
• MF: C₈H₁₃ClO₂S
• MW: 208.705620527267
• CID: 4589911

bicyclo2.2.1heptan-1-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• bicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride
• 1-bicyclo[2.2.1]heptanylmethanesulfonyl chloride
• {bicyclo[2.2.1]heptan-1-yl}methanesulfonyl chloride
• bicyclo2.2.1heptan-1-ylmethanesulfonyl chloride

• Inchi： 1S/C8H13ClO2S/c9-12(10,11)6-8-3-1-7(5-8)2-4-8/h7H,1-6H2
• InChI Key： TUEFNUBIIXIEAG-UHFFFAOYSA-N
• SMILES： ClS(CC12CCC(CC1)C2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5

Additional information on bicyclo2.2.1heptan-1-ylmethanesulfonyl chloride

Comprehensive Overview of bicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride (CAS No. 134127-45-0)

Bicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride (CAS No. 134127-45-0) is a specialized sulfonyl chloride derivative with a unique bicyclic structure, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its molecular framework, featuring a norbornane core, contributes to its steric and electronic properties, which are critical for applications in asymmetric catalysis, peptide modification, and polymer chemistry. Researchers and industries increasingly seek this compound for its role in developing high-performance materials and bioactive molecules, aligning with trends in sustainable chemistry and green synthesis.

The compound's CAS No. 134127-45-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, safety data, and commercial availability, highlighting its demand in custom synthesis and scale-up processes. Recent advancements in flow chemistry and microwave-assisted reactions have further optimized its production, reducing environmental impact—a key concern for modern chemists. Additionally, its compatibility with click chemistry and cross-coupling reactions makes it a versatile tool for drug discovery and material science.

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In summary, bicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride (CAS No. 134127-45-0) bridges fundamental research and industrial innovation. Its structural uniqueness and functional versatility cater to evolving needs in life sciences and advanced materials, while its synthesis and handling align with global sustainability goals. As interest grows in tailor-made chemicals, this compound remains a focal point for R&D breakthroughs.